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Cat. No.: S631670

Chemical Identity and Properties

CAS No.: 94051-08-8

Compound Focus: Quizalofop-P

Get Quote

The core difference lies in their ester groups, which influence their physical and chemical properties.

Property Quizalofop-P-ethyl Quizalofop-P-tefuryl
IUPAC Name Ethyl (R)-2-[4-[(6-chloroquinoxalin-2-  (RS)-tetrahydrofurfuryl (R)-2-[4-(6-
yl)oxy]phenoxy]propanoate [1] chloroquinoxalin-2-
yloxy)phenoxy]propionate [2]
CAS Number 76578-14-8 [1] 200509-41-7 [3] [2]

Molecular Formula

Molecular Weight

Physical State

Melting Point

Water Solubility (at
20°C, pH 7)

C19H17CIN204 [1]
372.80 g/mol [1]

Information not specific in sources

Information not available in sources

Information not available in sources

C22H21CIN20s [3] [2]

428.87 g/mol [3] [2]

White solid (pure), orange waxy solid
(technical material) [2]

58.3 °C [2]

0.708 mg/L (Low) [2]
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Property Quizalofop-P-ethyl Quizalofop-P-tefuryl
Octanol-Water Information not available in sources 4.32 2]
Partition

Coefficient (Log P)

Regulatory Status and Applications

Both compounds are subject to ongoing regulatory review, particularly in the European Union.

Aspect Quizalofop-P-ethyl Quizalofop-P-tefuryl
Regulatory Assessed with other variants; Assessed with other variants;
Context confirmatory data gaps for plant confirmatory data for animal commodities

commodities not addressed as of 2024 [4]  partially addressed in 2024 [4]

Example Control of grass weeds in broadleaf crops  Control of grass weeds in broadleaf
Uses (e.g., soybeans, vegetables) [5] [6] crops (e.g., sugarbeet, oilseed rape,
sunflowers) [2]

Example Information not available in sources Panarex, Pantera [2]

Products

EU Approval Included in assessment; data gaps Approved until 28 February 2027 [2]
Status remain [4]

Environmental Fate and Degradation

Quizalofop herbicides share a common degradation pathway, hydrolyzing into the same active acid

metabolite.
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Quizalofop-P-ethyl Quizalofop-P-tefuryl
(C19H17CIN204) (C22H21CIN205)

Hydrolysis
(in water, soil,
or enzymatically)

Further Degradation
Metabolites
(CHHQ, CHQ, PPA)

Click to download full resolution via product page

Common degradation pathway of Quizalofop-P-ethyl and Quizalofop-P-tefuryl

Parameter Quizalofop-P-ethyl Quizalofop-P-tefuryl

Primary Metabolite Quizalofop acid (QA) [5] Quizalofop acid (QA) (implied by
shared pathway)

Mode of Action Acetyl CoA carboxylase (ACCase) Acetyl CoA carboxylase
inhibitor [6] (ACCase) inhibitor [2]

Persistence in Water Ranges from 10 to 70 days for Ranges from 10 to 70 days for

(DTso0) commercial products [7] commercial products [7]

Key Degradation CHHQ, CHQ, PPA[7] CHHQ, CHQ, PPA [7]

Metabolites
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Parameter Quizalofop-P-ethyl Quizalofop-P-tefuryl
Biodegradation Microbial degradation by specific strains Information not available in
(e.g., Pseudomonas sp. J-2) [5] sources

Insights for Research and Development

The shared properties and degradation pathways of these herbicides lead to several key R&D considerations:

¢ Analytical Methods and MRLs: Regulators define residues for the entire group as "quizalofop (sum
of quizalofop, its salts, its esters [including propaquizafop] and its conjugates)” [4]. This means
methods must quantify the total, and MRLs apply to the group. Recent assessments show that fully
validated enforcement methods are still lacking for many plant and some animal commaodities [4].

¢ Bioremediation Potential: The discovery of a specific hydrolase enzyme (QpeH) from Pseudomonas
sp. J-2 is significant [5]. This enzyme can degrade both Quizalofop-P-ethyl and Quizalofop-P-tefuryl,
showing higher catalytic efficiency for Quizalofop-P-tefuryl [5]. This presents a promising avenue for
environmental remediation of herbicide residues.

o Drift and Non-Target Effects: While not a direct comparison, research shows Quizalofop-P-ethyl is
highly toxic to corn via spray drift [8]. This highlights a critical area for application technology
development and environmental risk assessment for all quizalofop variants.

Practical Experimental Considerations

¢ Analytical Reference Materials: High-purity chemical standards for both compounds are
commercially available for residue analysis and method development [3] [9].

¢ Handling and Safety: Quizalofop-P-tefuryl is classified as suspected of causing genetic defects and
damaging fertility, and is very toxic to aquatic life [3]. Appropriate personal protective equipment
(PPE) is essential.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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